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Chemical Profile & Core Properties

The table below summarizes the fundamental chemical and physical properties of sodium orthovanadate.

Property Description / Value

Chemical Formula Na₃VO₄ [1] [2]

Molar Mass 183.908 g/mol [1] [2]

Appearance White, crystalline powder [1]

Melting Point 858 °C (anhydrous) [1]

Density 2.16 g/cm³ [1]

Water Solubility 22.17 g/100 mL [1]

IUPAC Name Sodium vanadate(V) [1]

Structure Tetrahedral VO₄³⁻ anion; octahedral Na⁺ cation centers in solid state [1]
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Phosphate Mimicry and Enzyme Inhibition

Sodium orthovanadate's primary mechanism involves mimicking the phosphate (PO₄³⁻) ion due to its

similar tetrahedral geometry and charge [3]. It acts as a competitive inhibitor for a range of enzymes [4]:

Protein Tyrosine Phosphatases (PTPs): Crucial regulators of signal transduction; inhibition helps

preserve protein phosphotyrosine levels in cell lysates and kinase assays [4].
Alkaline Phosphatases (ALP) [4].

Various ATPases, including Na+/K+-ATPase [5] [2].

This inhibition is reversible by dilution or chelation with agents like EDTA [1] [4]. The active monomeric

form (orthovanadate) is obtained by boiling at high pH (~10) to depolymerize less active forms like

decavanadate [1].
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Sodium orthovanadate inhibits PTPases, shifting balance towards protein phosphorylation to amplify

signaling.

Research and Pre-Clinical Applications

Cancer Research: Exhibits concentration-dependent anti-tumor effects by inducing cell cycle arrest

(G2/M phase) and apoptosis in various cancer models (anaplastic thyroid carcinoma, oral squamous
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cell carcinoma, acute leukemia) [6] [4]. Vanadium compounds can inhibit epithelial-mesenchymal

transition, potentially suppressing metastasis [7].
Diabetes and Metabolic Studies: Known for insulin-mimetic properties - improves glucose

metabolism, enhances insulin receptor phosphorylation, and reduces blood glucose levels in diabetic
models [7] [8]. Modulates lipid metabolism in macrophages, relevant to diabetes-associated

atherosclerosis [7].
Radiation Protection/Mitigation: Acts as potent mitigator of radiation-induced hematopoietic

syndrome. Administered post-total body irradiation in mice, it improved survival, relieved bone marrow
damage, and suppressed p53-mediated apoptosis [8].

Antimicrobial Applications: Inhibits bacterial phosphatases (BacA, UppS), disrupting peptidoglycan
cell wall synthesis and causing cell death in E. coli and L. lactis [9].

Ophthalmology Research: Lowers intraocular pressure (IOP) in primates by increasing outflow
facility through trabecular meshwork, associated with cytoskeletal disruption in meshwork cells [5].

Experimental Guidelines

Sample Preparation and Handling

Solubility: Soluble in water (22.17 g/100mL); insoluble in ethanol [1].
Standard Stock Solution (e.g., 10-200 mM): Dissolve in water, adjust to pH 10 with NaOH, boil at

100°C for 5 minutes to depolymerize decavanadate into active monomeric form. Cool, readjust to
desired pH (e.g., 7.4) with HCl. Filter sterilize (0.2 µm) [1] [5].

Stability: Stock solutions are stable at room temperature. Working concentrations in cell culture
typically range from 1-100 µM [7] [6].

Key Experimental Protocols

1. Cell-Based Studies (e.g., Anti-Proliferation Assay) [6]

Cell Line: Human anaplastic thyroid carcinoma cells (8505C).

Procedure: Seed cells in 96-well plates. Treat with SOV (0.5-8 µM) for 1-6 days. Add CCK-8 solution,
incubate for 1 hour, measure absorbance at 450 nm.

Outcome Metrics: Calculate IC₅₀ values; assess colony formation, cell cycle arrest, and apoptosis
via flow cytometry.

2. In Vivo Studies (e.g., Xenograft Tumor Model) [6]
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Model: Female nude mice with subcutaneous 8505C tumors.

Dosing: Once tumors reach ~4mm diameter, administer SOV (5 or 10 mg/kg in PBS) via daily
intraperitoneal injection.

Analysis: Monitor tumor growth, measure apoptosis markers (TUNEL), and assess proliferation (Ki-
67 immunohistochemistry).

3. Outflow Facility Measurement in Primates [5]

Model: Cynomolgus monkey eyes.
Procedure: Cannulate anterior chamber, perfuse with Barány's solution to establish baseline outflow.

Exchange with 1 mM SOV solution, measure facility for 60-90 minutes.
Outcome: SOV increased outflow facility by 29.3 ± 8.8%.
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General workflow for cell-based experiments using sodium orthovanadate to assess anti-proliferative

effects.

Safety and Regulatory Information
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Toxicity: Classified as harmful. LD₅₀ (oral, rat) is 330 mg/kg [1] [2]. Intraperitoneal LD₅₀ in mice is

approximately 36.3 mg/kg [8].
Handling: Use personal protective equipment (dust mask, gloves, eyeshields) [2]. Handle in

controlled environments with proper ventilation.
Regulatory Codes: Hazard statements H302, H312, H332 [2]. Risk phrases R20/21/22 (harmful if

swallowed, in contact with skin, or if inhaled) [2].

Future Outlook for 2025

Research on sodium orthovanadate is expected to grow, with trends pointing towards:

Expanded Biomedical Applications: Increased exploration in targeted cancer therapies and

personalized medicine [10].
Material Science: Development of corrosion-resistant coatings and advanced materials [10].

Sustainable Chemistry: Demand for high-purity grades and environmentally friendly formulations
[10].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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